2-{[3-(2,3-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(3-phenylpropyl)acetamide

• IUPAC Name: 2-[3-(2,3-dimethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(3-phenylpropyl)acetamide
• InChI: InChI=1S/C25H25N3O2S2/c1-17-8-6-12-21(18(17)2)28-24(30)23-20(13-15-31-23)27-25(28)32-16-22(29)26-14-7-11-19-9-4-3-5-10-19/h3-6,8-10,12-13,15H,7,11,14,16H2,1-2H3,(H,26,29)
• InChI Key: YODHUKVMXRIIEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=O)C3=C(C=CS3)N=C2SCC(=O)NCCCC4=CC=CC=C4)C
• Molecular Formula: C25H25N3O2S2
• Molecular Weight: 463.6 g/mol
• CAS No.: 1291839-15-0

Description

2-{[3-(2,3-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(3-phenylpropyl)acetamide is a useful research compound. Its molecular formula is C25H25N3O2S2 and its molecular weight is 463.61. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis for Imaging

Radiosynthesis of derivatives for PET imaging, highlighting the development of novel ligands for the translocator protein (18 kDa), with a focus on improving imaging techniques and diagnostic accuracy in medical research. This demonstrates the compound's potential utility in radiolabeling and imaging applications (Dollé et al., 2008).

Structural Analysis

Research into the crystal structures of closely related compounds, offering insights into the molecular conformation, crystal packing, and intermolecular interactions. Such structural analyses are fundamental in drug design and material science to understand the physicochemical properties of compounds (Subasri et al., 2017).

Dual Enzyme Inhibition

Investigations into the inhibition of key enzymes such as thymidylate synthase and dihydrofolate reductase, showcasing the potential therapeutic applications of these compounds in treating diseases through the inhibition of critical biological pathways (Gangjee et al., 2008).

Antimicrobial Activity

Synthesis and evaluation of novel derivatives with antimicrobial properties, indicating the potential use of these compounds in developing new antimicrobial agents. This highlights the importance of such compounds in addressing the growing concern of antimicrobial resistance (Hafez & El-Gazzar, 2017).

Heterocyclic Compound Synthesis

The development of new heterocyclic compounds incorporating thieno[3,2-d]pyrimidin derivatives for various applications, including as potential therapeutic agents. This underscores the versatility of these compounds in chemical synthesis and drug discovery (Nunna et al., 2014).